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Introduction

Trans-AzCA4, or (E)-4-(4-((4-butylphenyl)diazenyl)phenyl)-N-(3-hydroxy-4-
methoxybenzyl)butanamide, is a synthetic photoswitchable lipid designed for the optical control
of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel.[1][2] As a member of the
azobenzene family, Trans-AzCA4 can undergo reversible photoisomerization, allowing for
precise temporal and spatial control over neuronal activity in cells expressing TRPV1. This
technical guide provides an in-depth overview of Trans-AzCA4, including its mechanism of
action, quantitative properties, experimental protocols, and key applications in neuroscience
research.

Mechanism of Action

Trans-AzCA4 is a photopharmacological tool that acts as a conditional agonist for the TRPV1
receptor, a non-selective cation channel predominantly known for its role in nociception and
thermosensation. The molecule has two isomeric states: the thermally stable, inactive trans-
isomer and the light-induced, active cis-isomer.

In its dark-adapted state, the molecule exists predominantly in the trans configuration and
exhibits low affinity for the TRPV1 receptor.[2] Upon irradiation with ultraviolet (UV) light,
specifically around 365 nm, the azobenzene core of Trans-AzCA4 undergoes isomerization to
the cis configuration. This conformational change renders the molecule active, allowing it to
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bind to and activate the TRPV1 channel. Activation of the TRPV1 channel leads to an influx of
cations, primarily Ca2+ and Na+, resulting in membrane depolarization and the generation of
action potentials in neurons. The process is reversible; irradiation with blue light, at
approximately 460 nm, promotes the isomerization of the active cis-AzCA4 back to the inactive
trans-isomer, leading to the deactivation of the TRPV1 channel and cessation of the neuronal
response.[2][3]

Quantitative Data

The following tables summarize the key quantitative parameters of Trans-AzCA4 and its
interaction with the TRPV1 receptor, compiled from the available literature.

Property Value Reference(s)
Chemical Formula C28H33N303 [2]
Molar Mass 459.59 g/mol [2]

Isomerization Wavelengths

trans to cis (Activation) ~365 nm [2][3]

cis to trans (Deactivation) ~460 nm [2][3]

Concentration for Neuronal
o 100 - 200 nM [4]
Activation

Solubility Soluble in DMSO [3]

N Stable for at least one year at
Storage Stability 20°C in the dark [2]
-20°C in the dar
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Parameter Value Reference(s)

Specific binding affinity data for
Trans-AzCA4 to the TRPV1
receptor is not currently
Binding Affinity (Kd or Ki) available in the public
literature. It is presumed to act
on the same vanilloid binding

site as capsaicin.

The quantum yield for the

trans to cis photoisomerization
Photoisomerization Quantum of unsubstituted azobenzene is 5]
Yield (@) approximately 0.11. Specific

data for Trans-AzCA4 is not

available.

The kinetics of
photoisomerization are
typically on the picosecond to

] o o nanosecond timescale for

Photoisomerization Kinetics o [6]

azobenzene derivatives.
Specific rate constants for
Trans-AzCA4 have not been

reported.

Control experiments in cells

not expressing TRPV1 have
Off-Target Effects shown no response to Trans- [2]

AzCA4, suggesting high

selectivity for its target.[2]

Signaling Pathway and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the signaling pathway of
Trans-AzCA4 and a typical experimental workflow for its use in optical control of neurons.
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Figure 1. Signaling pathway of Trans-AzCA4 for optical control of neurons.
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Experimental Workflow for Trans-AzCA4

1. Cell Preparation
(e.g., DRG neuron culture or
TRPV1-expressing cell line)

l

2. Application of Trans-AzCA4
(in dark-adapted, inactive state)

3. Baseline Measurement
(Electrophysiology or Calcium Imaging)
4. Photoactivation
(Irradiation with ~365 nm light)

5. Data Acquisition
(Record neuronal activity)

6. Photodeactivation
(Irradiation with ~460 nm light)

7. Data Acquisition
(Confirm return to baseline)

8. Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Trans-AzCA4: A Technical Guide for Optical Control of
Neurons]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551518#trans-azca4-as-a-tool-for-optical-control-
of-neurons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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